Cas no 2551116-45-9 (4-Amino-2,2-difluoropentanedioic acid hydrochloride)

• Product Name: 4-Amino-2,2-difluoropentanedioic acid hydrochloride
• CAS No: 2551116-45-9
• MF: C₅H₈ClF₂NO₄
• MW: 219.571127891541
• CID: 6063273
• PubChem ID: 56926836
• Update Time: 2025-07-18

4-Amino-2,2-difluoropentanedioic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,2-difluoropentanedioic acid hydrochloride
• 2551116-45-9
• EN300-24508330
• 4-amino-2,2-difluoropentanedioic acid;hydrochloride
• 4-Amino-2,2-difluoropentanedioic acid hydrochloride

• Inchi： 1S/C5H7F2NO4.ClH/c6-5(7,4(11)12)1-2(8)3(9)10;/h2H,1,8H2,(H,9,10)(H,11,12);1H
• InChI Key： SIXQCKQXDHVCRY-UHFFFAOYSA-N
• SMILES： Cl.FC(C(=O)O)(CC(C(=O)O)N)F

Computed Properties

• Exact Mass: 219.0109918g/mol
• Monoisotopic Mass: 219.0109918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-2,2-difluoropentanedioic acid hydrochloride

Introduction to 4-Amino-2,2-difluoropentanedioic acid hydrochloride (CAS No. 2551116-45-9)

4-Amino-2,2-difluoropentanedioic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2551116-45-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino dicarboxylic acids, featuring a unique structural framework that includes fluorine atoms at the 2-position of the pentane backbone. The presence of both amino and carboxyl functional groups, coupled with the hydrochloride salt form, enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-Amino-2,2-difluoropentanedioic acid hydrochloride consists of a five-carbon chain with two fluorine atoms substituting at the second carbon position. This substitution pattern introduces significant electronic and steric effects, influencing its chemical behavior and potential biological activities. The compound’s dual functionality—amino and carboxyl groups—makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated amino acids. The incorporation of fluorine into molecular structures is a well-established strategy in medicinal chemistry to improve metabolic stability, binding affinity, and overall drug efficacy. 4-Amino-2,2-difluoropentanedioic acid hydrochloride represents an intriguing example of such a fluorinated derivative, with its unique structural features offering opportunities for further investigation.

One of the most compelling aspects of 4-Amino-2,2-difluoropentanedioic acid hydrochloride is its potential role as a precursor in the synthesis of bioactive molecules. Researchers have been investigating its utility in constructing peptidomimetics and other heterocyclic compounds that mimic natural biomolecules. These peptidomimetics are particularly relevant in the development of targeted therapies for various diseases, including cancer and inflammatory disorders. The fluorine atoms in the molecule can also enhance the interactions with biological targets, potentially leading to improved drug-like properties.

Recent studies have highlighted the importance of fluorinated amino acids in modulating enzyme activity and receptor binding. For instance, modifications involving fluorine substitution have been shown to enhance the potency and selectivity of drugs targeting enzymes such as kinases and proteases. 4-Amino-2,2-difluoropentanedioic acid hydrochloride could serve as a key intermediate in developing such enzyme inhibitors, offering a pathway to more effective treatments for conditions like cancer and metabolic diseases.

The synthesis of 4-Amino-2,2-difluoropentanedioic acid hydrochloride presents both challenges and opportunities for chemists. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, are being employed to access this compound efficiently. These synthetic approaches not only facilitate the production of 4-Amino-2,2-difluoropentanedioic acid hydrochloride but also provide insights into broader strategies for fluorinated compound synthesis.

The pharmacological evaluation of 4-Amino-2,2-difluoropentanedioic acid hydrochloride is an ongoing area of research. Preliminary studies suggest that this compound exhibits promising biological activities when tested in vitro. Its ability to interact with biological targets such as enzymes and receptors may open doors for its application in drug discovery programs. Additionally, its structural features make it a candidate for further derivatization to explore new pharmacophores with enhanced therapeutic potential.

In conclusion,4-Amino-2,2-difluoropentanedioic acid hydrochloride (CAS No. 2551116-45-9) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural composition and functional groups position it as a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for fluorinated amino acids,4-Amino-2,2-difluoropentanedioic acid hydrochloride is poised to play an important role in the development of next-generation therapeutics.